N-nitroso-desmethyl-chlorpheniramine

• Molecular Formula: C15H16ClN3O
• Molecular Weight: 289.76 g/mol
• InChI: InChI=1S/C15H16ClN3O/c1-19(18-20)11-9-14(15-4-2-3-10-17-15)12-5-7-13(16)8-6-12/h2-8,10,14H,9,11H2,1H3
• InChIKey: UPKPBUKPDRVYPK-UHFFFAOYSA-N

N-Nitroso-Desmethyl-Chlorpheniramine Reference Standard Overview

N-Nitroso-desmethyl-chlorpheniramine (syn. N-Nitroso Chlorphenamine EP Impurity C) is a nitrosamine drug substance-related impurity (NDSRI) of the first-generation antihistamine chlorpheniramine, formed by N-nitrosation of the secondary amine in the desmethyl metabolite [1]. With a molecular formula of C₁₅H₁₆ClN₃O and molecular weight of 289.76 g/mol, this compound is classified under FDA CPCA Category 1—the highest carcinogenic potency category—and carries an FDA Acceptable Intake (AI) limit of 26.5 ng/day and an EMA AI limit of 18 ng/day [2][3]. It is supplied as a highly characterized reference standard compliant with USP, EP, EMA, JP, and BP pharmacopoeial requirements for use in analytical method development, method validation (AMV), quality control (QC), ANDA/NDA submissions, and commercial batch release testing of chlorpheniramine drug substances and products [1].

API-specific NDSRI for chlorpheniramine nitrosamine control

Compliant with USP, EP, JP, BP pharmacopoeial requirements

Suited for AMV, QC batch release, and regulatory submissions (ANDA/NDA)

• [1] Veeprho. N-Nitroso Desmethyl Chlorpheniramine Product Page. CAS 3036581-84-4, Catalogue No. VE0014158. Accessed 2026. View Source
• [2] U.S. FDA. CDER Nitrosamine Impurity Acceptable Intake Limits — Recommended AI Limits for Certain Hypothetical NDSRIs Based on Predicted CPCA. Updated March 19, 2026. View Source
• [3] EMA/CMDh. Appendix 1 of the Nitrosamine Impurities Guidance (EMA 562717/2024/Rev. 7). N-nitroso-desmethyl-chlorphenamine: CPCA Category 1, AI 18 ng/day. Published December 13, 2024. View Source

Why Generic Nitrosamine Standards Are Not Suitable

Nitrosamine reference standards are not interchangeable across drug substances. N-Nitroso-desmethyl-chlorpheniramine is an API-specific NDSRI whose regulatory AI limit, analytical specification threshold, and chromatographic behavior are uniquely determined by its molecular structure—the 4-chlorophenyl and pyridin-2-yl moieties—and by the maximum daily dose (MDD) of its parent drug chlorpheniramine (24 mg/day) [1][2]. Substituting a generic small-molecule nitrosamine such as NDMA (AI = 96 ng/day) or even a closely related in-class NDSRI such as N-nitroso-desmethyl-brompheniramine (Br vs. Cl substitution; AI = 26.5 ng/day FDA) will produce incorrect calibration, invalidate specification limit calculations, and fail to meet regulatory specificity requirements for ANDA/NDA confirmatory testing [3][4]. Furthermore, the FDA–EMA regulatory AI divergence (26.5 vs. 18 ng/day) means that a single analytical method must be validated to quantify this specific impurity below the more stringent EMA threshold, requiring compound-specific reference material rather than a surrogate standard [5].

This Reference Standard
N-Nitroso-desmethyl-chlorpheniramine, API-specific NDSRI with compound-dependent AI limits and chromatographic behavior.

Generic / Surrogate Standards
Small-molecule nitrosamines (e.g., NDMA) or other halogen-analog NDSRIs with differing regulatory thresholds and MRM transitions.

Regulatory AI limits are compound-specific; a surrogate with a higher limit produces an inappropriately permissive threshold.

Unique molecular structure governs chromatographic retention and MRM transitions; surrogates lack specificity for chlorpheniramine impurity identification.

FDA–EMA AI divergence requires compound-specific validation to satisfy the more stringent jurisdiction; surrogates cannot bridge both.

• [1] MSD Manuals. Table: Oral H1 Receptor Antagonists — Chlorpheniramine: maximum daily dose 24 mg. 2025. View Source
• [2] Veeprho. N-Nitroso Desmethyl Chlorpheniramine Product Page — FDA Potency Category 1 NDSRI, AI 26.5 ng/day. View Source
• [3] Veeprho. N-Nitroso Desmethyl Brompheniramine Product Page — FDA AI 26.5 ng/day for the brominated analog. View Source
• [4] U.S. FDA. Control of Nitrosamine Impurities in Human Drugs, Rev. 2 (September 2024). Defines two structural classes: small-molecule nitrosamines and NDSRIs. View Source
• [5] Agirad. Update of Appendix 1 of the Nitrosamine Impurities Guidance Rev. 7 — N-nitroso-desmethyl-chlorphenamine: CPCA Category 1, EMA AI 18 ng/day vs. FDA AI 26.5 ng/day. View Source

N-Nitroso-Desmethyl-Chlorpheniramine Comparative Evidence

Regulatory Acceptable Intake Divergence: FDA vs. EMA

N-Nitroso-desmethyl-chlorpheniramine is subject to a regulatory AI divergence between the FDA (26.5 ng/day) and the EMA (18 ng/day), where the EMA threshold is 1.47-fold more stringent [1][2]. In contrast, the prototypical small-molecule nitrosamine NDMA has an FDA AI of 96 ng/day—3.6-fold higher (less stringent) than the target compound's FDA limit and 5.3-fold higher than the EMA limit [3]. The structurally related brominated analog N-nitroso-desmethyl-brompheniramine shares the same FDA AI of 26.5 ng/day but has a molecular weight difference of +44 Da (Br取代Cl), requiring distinct chromatographic separation and MRM transitions for unambiguous identification [4].

Regulatory AI Divergence

Head-to-head

EMA AI 18 ng/day (1.47× more stringent than FDA 26.5 ng/day); vs. NDMA FDA AI 96 ng/day (5.3× less stringent)

Procurement must match the exact compound to meet the more stringent EMA limit; surrogates fail.

Based on FDA CPCA framework and EMA Appendix 1 Rev. 7

Evidence Dimension	Regulatory Acceptable Intake (AI) Limit (ng/day)
Target Compound Data	FDA AI: 26.5 ng/day; EMA AI: 18 ng/day (CPCA Category 1)
Comparator Or Baseline	NDMA: FDA AI 96 ng/day; N-Nitroso-desmethyl-brompheniramine: FDA AI 26.5 ng/day; NDEA: FDA AI 26.5 ng/day
Quantified Difference	Target compound EMA AI (18 ng/day) is 5.3× more stringent than NDMA (96 ng/day); FDA AI (26.5 ng/day) is 3.6× more stringent than NDMA. Brompheniramine analog shares FDA AI (26.5 ng/day) but differs in molecular identity.
Conditions	FDA CPCA framework per RAIL Guidance (August 2023); EMA Appendix 1 Rev. 7 (December 2024) — carcinogenic potency categorization based on structural activating/deactivating features

Why This Matters

Procurement must specify the exact compound because the EMA 18 ng/day AI drives the analytical specification limit; using a surrogate with a different AI (e.g., NDMA at 96 ng/day) would set an inappropriately permissive threshold and fail EMA regulatory submission requirements.

• [1] U.S. FDA. CDER Nitrosamine Impurity Acceptable Intake Limits — Recommended AI Limits for NDSRIs. N-nitroso-desmethyl-chlorpheniramine: CPCA Category 1, AI 26.5 ng/day. Updated March 19, 2026. View Source
• [2] EMA/CMDh. Appendix 1 Rev. 7 (EMA 562717/2024). N-nitroso-desmethyl-chlorphenamine: CPCA Category 1, AI 18 ng/day. December 2024. View Source
• [3] U.S. FDA. Control of Nitrosamine Impurities in Human Drugs, Rev. 2 (September 2024). Table of small-molecule nitrosamine AI limits: NDMA = 96 ng/day. View Source
• [4] Veeprho. N-Nitroso Desmethyl Brompheniramine Product Page — FDA AI 26.5 ng/day. View Source

CPCA Category 1 and Compound-Specific Reference Need

N-Nitroso-desmethyl-chlorpheniramine is assigned to CPCA Category 1 (AI = 26.5 ng/day FDA / 18 ng/day EMA), the most stringent potency category, driven by the presence of an α-hydrogen activating feature on the N-nitroso-N-methylamine moiety and the absence of deactivating features [1]. Its des-halogen analog N-nitroso-desmethyl-pheniramine is also CPCA Category 1 with FDA AI = 26.5 ng/day, as is the brominated analog N-nitroso-desmethyl-brompheniramine [2][3]. This demonstrates that halogen substitution (H, Cl, Br) on the phenyl ring does not alter CPCA categorization within this chemotype. However, the mass difference (Cl = 35.5 Da; Br = 79.9 Da) mandates distinct LC-MS/MS MRM transitions (target compound: m/z 290.2→203.0 quantifier / 290.2→167.0 qualifier) that differ from brompheniramine and pheniramine NDSRI transitions [4].

CPCA Category 1 Consistency

Class-level inference

Identical CPCA Cat. 1 & FDA AI 26.5 ng/day across Cl, Br, H halogen analogs; mass differs 34–44 Da

Identical category but distinct reference standards required for MS identification and calibration.

Data to verify per FDA RAIL guidance structural scoring

Evidence Dimension	CPCA Carcinogenic Potency Category and AI Limit Across Halogen-Substituted Pheniramine NDSRIs
Target Compound Data	CPCA Category 1; FDA AI 26.5 ng/day; EMA AI 18 ng/day; MW 289.76 (Cl substituent)
Comparator Or Baseline	N-Nitroso-desmethyl-pheniramine: CPCA Category 1, FDA AI 26.5 ng/day, MW 255.32 (H substituent); N-Nitroso-desmethyl-brompheniramine: CPCA Category 1, FDA AI 26.5 ng/day, MW 334.21 (Br substituent)
Quantified Difference	Identical CPCA category and FDA AI across all three halogen variants. Molecular weight differences: target is +34.4 Da heavier than pheniramine analog and −44.5 Da lighter than brompheniramine analog.
Conditions	CPCA framework per FDA RAIL Guidance (August 2023) — structural feature scoring (α-hydrogen score + activating features − deactivating features)

Why This Matters

While CPCA category is identical across halogen analogs, compound-specific procurement is mandatory because each analog requires a unique certified reference standard for mass spectrometric identification, calibration curve generation, and regulatory audit trail documentation.

• [1] Veeprho. N-Nitroso Desmethyl Chlorpheniramine Product Page — FDA Potency Category 1, AI 26.5 ng/day. View Source
• [2] U.S. FDA. CDER Nitrosamine Impurity Acceptable Intake Limits. Pheniramine NDSRI: CPCA Category 1, AI 26.5 ng/day. Updated March 19, 2026. View Source
• [3] Veeprho. N-Nitroso Desmethyl Brompheniramine Product Page — FDA AI 26.5 ng/day, CPCA Category 1. View Source
• [4] SCIEX. Sensitive Quantitation of N-Nitroso Des-Methyl Chloropyramine (NNDMC) Impurity in Chloropyramine Hydrochloride API — Technical Note. MRM transitions: 290.2→203.0 (quantifier), 290.2→167.0 (qualifier). 2025. View Source

MDD-Driven Specification Limit Differences

The analytical specification limit for N-nitroso-desmethyl-chlorpheniramine in chlorpheniramine API is calculated as: AI (ng/day) ÷ MDD (mg/day). Using the EMA AI of 18 ng/day and chlorpheniramine's MDD of 24 mg/day, the specification limit is 0.75 ng/mg (0.75 ppm) [1][2]. This is 2.04-fold higher (less stringent per unit mass) than the specification limit for the structurally related chloropyramine NDSRI (NNDMC), which is 0.367 ng/mg based on an MDD of 49 mg/day and the same EMA AI of 18 ng/day [3]. The SCIEX LC-MS/MS method for NNDMC achieved an LOQ of 0.05 ng/mL (equivalent to 0.05 ng/mg of API)—well below both specification limits—demonstrating that triple quadrupole MS platforms can reliably quantify this chemotype at sub-specification levels with r² >0.999 across a 3.3-order linear dynamic range [3].

Specification Limit (EMA)

Cross-study comparable

0.75 ng/mg (MDD 24 mg/day, AI 18 ng/day); 2.04× higher than chloropyramine NDSRI (0.367 ng/mg)

Product-specific MDD drives the limit; using a wrong reference misaligns quantification range.

Method LOQ ≤ 0.075 ng/mg required; SCIEX method achieved 0.05 ng/mL

Evidence Dimension	Analytical Specification Limit (ng/mg API) Based on EMA AI (18 ng/day) and Compound-Specific MDD
Target Compound Data	Specification limit: 0.75 ng/mg (Chlorpheniramine MDD = 24 mg/day; EMA AI = 18 ng/day)
Comparator Or Baseline	N-Nitroso-desmethyl-chloropyramine (NNDMC): Specification limit 0.367 ng/mg (Chloropyramine MDD = 49 mg/day; EMA AI = 18 ng/day)
Quantified Difference	Target specification limit (0.75 ng/mg) is 2.04× higher (less stringent per unit mass) than chloropyramine NDSRI specification limit (0.367 ng/mg). Both require LOQ ≤ 10% of specification limit (≤0.075 ng/mg and ≤0.037 ng/mg respectively).
Conditions	EMA AI per Appendix 1 Rev. 7; MDD per drug labeling; specification limit = AI ÷ MDD per ICH M7 and FDA Nitrosamine Guidance principles. SCIEX QTRAP 4500 LC-MS/MS method demonstrated LOQ 0.05 ng/mL for the chloropyramine NDSRI chemotype.

Why This Matters

Procurement of the correct chlorpheniramine-specific NDSRI reference standard is essential because specification limits are product-specific (tied to MDD), and using a chloropyramine-derived calibration standard would misalign the quantification range, potentially causing false compliance or erroneous out-of-specification results.

• [1] MSD Manuals Professional Edition. Table: Oral H1 Receptor Antagonists — Chlorpheniramine maximum daily dose: 24 mg. 2025. View Source
• [2] EMA/CMDh. Appendix 1 Rev. 7. N-nitroso-desmethyl-chlorphenamine: AI 18 ng/day. December 2024. View Source
• [3] SCIEX Technical Note. Sensitive Quantitation of N-Nitroso Des-Methyl Chloropyramine (NNDMC) Impurity in Chloropyramine Hydrochloride API. LOQ 0.05 ng/mL, r² >0.999, recovery 92.7%, %CV <7%, specification limit 0.367 ng/mg. 2025. View Source

Enantiomeric Differentiation and Reference Standard Selection

N-Nitroso-desmethyl-chlorpheniramine exists as a racemic mixture (CAS 3036581-84-4), while its (S)-enantiomer, N-nitroso-desmethyl-dexchlorpheniramine (UNII: GNL9N8PJ66; PubChem CID 171390079), is a distinct NDSRI derived from the therapeutically active S-enantiomer of chlorpheniramine (dexchlorpheniramine) [1][2]. Both share the identical molecular formula C₁₅H₁₆ClN₃O and molecular weight 289.76 g/mol, making them isobaric and indistinguishable by mass spectrometry alone. Chromatographic separation using a chiral stationary phase is required for unambiguous identification, as the racemate and the S-enantiomer are classified as separate EP/USP impurities (EP Impurity C vs. Dexchlorpheniramine Impurity 6) with distinct regulatory expectations [1][3].

Enantiomer Identification

Head-to-head

Racemic mixture (CAS 3036581-84-4) vs. (S)-enantiomer; isobaric (MW 289.76), requiring chiral LC separation

Wrong stereochemical form invalidates chiral impurity profiling for dexchlorpheniramine submissions.

Distinct EP impurity codes and USP standards

Evidence Dimension	Stereochemical Identity, Regulatory Nomenclature, and Pharmacopoeial Classification
Target Compound Data	Racemic (±)-N-nitroso-desmethyl-chlorpheniramine; CAS 3036581-84-4; EP Impurity C designation; supplied at 97%+ purity (HPLC) with full characterization data package
Comparator Or Baseline	(S)-N-nitroso-desmethyl-dexchlorpheniramine; UNII GNL9N8PJ66; Dexchlorpheniramine Impurity 6; identical MW 289.76 and formula C₁₅H₁₆ClN₃O
Quantified Difference	Identical molecular formula and mass. Differentiated solely by optical rotation and chiral chromatographic retention time. Regulatory classification: distinct EP impurity codes and USP reference standards.
Conditions	Chiral LC separation required. PubChem CID 171390079 for the S-enantiomer. SynZeal and USP catalog listings confirm separate product codes for racemate and S-enantiomer.

Why This Matters

Procurement must specify the racemic vs. S-enantiomer reference standard because they are pharmacopoeially distinct impurities; using the wrong stereochemical form compromises regulatory filing accuracy, chiral method validation, and impurity profiling for both chlorpheniramine and dexchlorpheniramine drug products.

• [1] SynZeal. N-Nitroso Desmethyl S-Chlorpheniramine Product Page — (S)-enantiomer, also known as N-Nitroso Desmethyl Dexchlorpheniramine. View Source
• [2] PubChem. N-Nitroso-desmethyl-dexchlorpheniramine. CID 171390079. UNII: GNL9N8PJ66. Molecular Weight: 289.76 g/mol. View Source
• [3] USP Store. N-Nitroso Desmethyl Dexchlorpheniramine Solution (1 mL, 1 mg/mL). Catalog listing confirms separate USP reference standard for the S-enantiomer. View Source

Formation Pathway and Structural Specificity

N-Nitroso-desmethyl-chlorpheniramine is formed exclusively by N-nitrosation of the secondary amine in N-desmethyl-chlorpheniramine, the primary metabolite/degradant of chlorpheniramine [1]. This formation pathway is structurally specific: chlorpheniramine itself contains a tertiary dimethylamino group that requires oxidative N-demethylation before nitrosation can occur, making the desmethyl metabolite the obligate precursor [1]. In contrast, chlorpheniramine N-oxide—another common impurity—is formed via a distinct oxidative pathway (N-oxidation rather than N-nitrosation) and lacks the DNA-alkylating nitroso functional group that defines NDSRI genotoxicity [2]. Catalytic degradation studies of chlorpheniramine over GO-Fe₃O₄/H₂O₂ systems have demonstrated that nitrosamine byproduct formation is limited under moderate reaction conditions, but the identity of specific nitrosamine species requires compound-specific reference standards for unambiguous identification [3].

Formation Pathway

Class-level inference

N-nitrosation of N-desmethyl-chlorpheniramine secondary amine; N-oxide pathway distinct, non-mutagenic

General nitrosamine screens miss this API-specific impurity; specific standard prevents false negatives.

NDSRI formation requires secondary amine + nitrosating agent

Evidence Dimension	Formation Mechanism and Structural Class Differentiation
Target Compound Data	N-Nitroso-desmethyl-chlorpheniramine: formed via N-nitrosation of N-desmethyl-chlorpheniramine (secondary amine) + nitrosating agent; contains N-N=O functional group — DNA-reactive genotoxic structural alert
Comparator Or Baseline	Chlorpheniramine N-Oxide: formed via N-oxidation (distinct pathway); lacks the N-nitroso group — not an NDSRI, not subject to CPCA-based AI limits. Small-molecule nitrosamines (NDMA, NDEA): unrelated to API structure.
Quantified Difference	Qualitative structural differentiation: presence vs. absence of the N-nitroso functional group determines applicability of CPCA categorization and AI limits under both FDA and EMA nitrosamine guidances.
Conditions	Nitrosamine formation risk assessment per ICH M7 and FDA Nitrosamine Guidance (Rev. 2, September 2024). NDSRI formation requires secondary amine precursor + nitrite source under acidic conditions.

Why This Matters

This compound must be procured as the specific NDSRI reference standard for chlorpheniramine risk assessment because general nitrosamine screening methods targeting only small-molecule nitrosamines (NDMA, NDEA, etc.) will fail to detect this API-specific impurity, resulting in a false-negative risk evaluation and potential regulatory non-compliance.

• [1] Veeprho. N-Nitroso Desmethyl Chlorpheniramine Product Page — 'N-nitroso derivative of the secondary amine present in Chlorpheniramine.' View Source
• [2] Pharmaffiliates. Chlorpheniramine N-Oxide and Chlorpheniramine-d6 N-Oxide — distinct non-nitrosamine oxidative degradation impurities. View Source
• [3] Huang C-J, et al. Catalytic degradation of chlorpheniramine over GO-Fe₃O₄ in the presence of H₂O₂ in water: The synergistic effect of adsorption. PubMed. 2020. View Source

Application Scenarios for N-Nitroso-Desmethyl-Chlorpheniramine

ANDA/NDA Nitrosamine Confirmatory Testing

Regulatory submissions for chlorpheniramine maleate tablets, syrups, or multi-component cold/allergy formulations must include a nitrosamine risk assessment that specifically identifies and quantifies N-nitroso-desmethyl-chlorpheniramine. The compound's EMA AI of 18 ng/day (more stringent than FDA's 26.5 ng/day) drives the confirmatory testing specification limit of 0.75 ng/mg (based on 24 mg/day MDD) [1][2]. An LC-MS/MS method must achieve an LOQ ≤ 0.075 ng/mg (≤10% of specification limit) with baseline chromatographic separation from the chlorpheniramine API peak, and the use of a certified reference standard with full Certificate of Analysis (COA) is mandatory for method validation and batch release decisions [3].

Enantiomer-Specific Impurity Profiling

When developing or QC-testing dexchlorpheniramine maleate (the therapeutically active S-enantiomer), laboratories must differentiate between the racemic N-nitroso-desmethyl-chlorpheniramine (EP Impurity C) and the S-enantiomer N-nitroso-desmethyl-dexchlorpheniramine (Dexchlorpheniramine Impurity 6) [4]. Because both share identical molecular mass (289.76 g/mol), a chiral LC-MS/MS method using the appropriate enantiopure or racemic reference standard is required. Procurement of the correct stereochemical form directly determines the validity of chiral impurity profiling data submitted in DMFs and ANDAs [5].

Multi-Source API Nitrosamine Surveillance

Pharmaceutical manufacturers qualifying multiple chlorpheniramine API sources must establish a robust nitrosamine surveillance program using N-nitroso-desmethyl-chlorpheniramine as the primary NDSRI marker [1]. Since nitrosamine formation risk varies with synthetic route (presence of secondary amine intermediates, nitrite sources, acidic conditions), each API lot should be tested against the EMA 18 ng/day AI threshold using a validated method with a compound-specific reference standard. The FDA–EMA AI divergence (26.5 vs. 18 ng/day) means that API lots compliant under FDA limits may fail EMA requirements, necessitating procurement of reference material suitable for dual-jurisdiction batch release testing [2].

Stability-Indicating Method Development

Stability studies per ICH Q1A require monitoring for potential NDSRI formation during shelf-life storage, as trace nitrites in excipients can react with N-desmethyl-chlorpheniramine (a known degradant) to form N-nitroso-desmethyl-chlorpheniramine over time [1][6]. A stability-indicating LC-MS/MS method must be developed and validated using the authentic NDSRI reference standard to establish system suitability, determine LOD/LOQ, and generate calibration curves across the expected concentration range (0.05–100 ng/mL for the related chloropyramine chemotype, with r² >0.999 demonstrated) [3]. This reference standard must be purchased from a supplier providing detailed characterization data compliant with USP/EP regulatory standards [1].

Application

Selection Property

Validation Focus

Chlorpheniramine nitrosamine confirmatory testing

API-specific NDSRI reference standard, CPCA Cat. 1

Method LOQ relative to specification limit, dual-jurisdiction compliance

Dexchlorpheniramine chiral impurity profiling

Racemic vs. S-enantiomer reference standard

Chiral chromatographic identity and regulatory filing accuracy

Multi-source API nitrosamine surveillance

Compound-specific reference standard for NDSRI monitoring

AI threshold compliance across FDA/EMA, lot release consistency

Stability-indicating method for chlorpheniramine

Authentic NDSRI reference standard for forced degradation

LOD/LOQ verification, system suitability under ICH Q1A

• [1] Veeprho. N-Nitroso Desmethyl Chlorpheniramine Product Page — FDA Potency Category 1, AI 26.5 ng/day. Applications: analytical method development, AMV, QC, ANDA/NDA. View Source
• [2] EMA/CMDh. Appendix 1 Rev. 7 (EMA 562717/2024). N-nitroso-desmethyl-chlorphenamine: CPCA Category 1, AI 18 ng/day. December 2024. View Source
• [3] SCIEX Technical Note. Sensitive Quantitation of N-Nitroso Des-Methyl Chloropyramine (NNDMC) in Chloropyramine HCl API. LOQ 0.05 ng/mL, r² >0.999, recovery 92.7%, %CV <7%. 2025. View Source
• [4] SynZeal. N-Nitroso Desmethyl S-Chlorpheniramine — S-enantiomer reference standard for dexchlorpheniramine NDSRI analysis. View Source
• [5] PubChem. N-Nitroso-desmethyl-dexchlorpheniramine. CID 171390079. Molecular Weight: 289.76 g/mol. View Source
• [6] U.S. FDA. Control of Nitrosamine Impurities in Human Drugs, Rev. 2 (September 2024). NDSRIs can form during shelf-life storage from trace nitrites in excipients reacting with secondary amine APIs/degradants. View Source